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Compound of Interest

Compound Name: Ethyl 3,4-dimethoxyphenylacetate

Cat. No.: B102177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 3,4-dimethoxyphenylacetate, also known as ethyl homoveratrate, is an organic

chemical compound that serves primarily as an intermediate in synthetic chemistry. Its

molecular structure, featuring a substituted benzene ring, makes it a valuable precursor for the

synthesis of more complex molecules, including some pharmaceuticals. This document

provides a comprehensive overview of its chemical properties, synthesis, and analytical data.

Chemical and Physical Properties
Ethyl 3,4-dimethoxyphenylacetate is a derivative of benzeneacetic acid. The quantitative

properties of this compound are summarized below.

Property Value Source(s)

Molecular Formula C₁₂H₁₆O₄ [1][2]

Molecular Weight 224.25 g/mol [1]

CAS Registry Number 18066-68-7 [1][2]

IUPAC Name
ethyl 2-(3,4-

dimethoxyphenyl)acetate
[1]
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Synonyms:

Benzeneacetic acid, 3,4-dimethoxy-, ethyl ester[2]

Acetic acid, (3,4-dimethoxyphenyl)-, ethyl ester[2]

Ethyl dimethoxyphenylacetate[2]

Homoveratric acid, ethyl ester[2]

Synthesis Protocol
The most common method for the synthesis of Ethyl 3,4-dimethoxyphenylacetate is the

Fischer esterification of 3,4-dimethoxyphenylacetic acid with ethanol in the presence of an acid

catalyst. A modern adaptation of this method utilizes microwave irradiation to accelerate the

reaction.

Microwave-Assisted Fischer Esterification
This protocol is adapted from a general procedure for the synthesis of Ethyl 3,4-
dimethoxyphenylacetate[3].

Materials:

3,4-dimethoxyphenylacetic acid

Ethanol

Dichloromethane

Saturated sodium carbonate solution

Anhydrous sodium sulfate

Microwave reactor (e.g., Anton Paar Monowave 300)

Reaction glass tube with screw cap and magnetic stirrer

Procedure:
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In a suitable reaction glass tube equipped with a magnetic stirrer, mix 3,4-

dimethoxyphenylacetic acid (0.6 mol) and ethanol (1.5-2 mol) until a wet mixture is

formed[3].

Place the sealed reaction mixture into the microwave reactor.

Irradiate the mixture at 80°C for 8 minutes or at 120°C for 20 minutes[3].

After the reaction is complete, allow the mixture to cool to room temperature.

Dilute the cooled mixture with dichloromethane (41 mL) and filter by gravity[3].

Wash the filtrate with additional dichloromethane.

Transfer the organic filtrate to a separatory funnel and wash sequentially with a saturated

sodium carbonate solution and then with water[3].

Separate the organic layer and dry it over anhydrous sodium sulfate.

Filter the dried solution and concentrate it under reduced pressure to yield the final product,

Ethyl 3,4-dimethoxyphenylacetate[3].
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Caption: Synthesis workflow for Ethyl 3,4-dimethoxyphenylacetate.
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Analytical Data
Mass Spectrometry
The electron ionization mass spectrum of Ethyl 3,4-dimethoxyphenylacetate is characterized

by its molecular ion peak and several key fragments.

m/z (Mass-to-Charge
Ratio)

Interpretation Source(s)

224 Molecular Ion [M]⁺ [1]

151 Dominant fragment ion [1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
While detailed spectral data requires direct access to spectral databases, typical chemical

shifts for the protons (¹H NMR) and carbons (¹³C NMR) in structures similar to Ethyl 3,4-
dimethoxyphenylacetate are well-established. Data for this specific compound is available in

databases such as SpectraBase[1].

Applications in Synthesis
While there is limited documented evidence of direct, large-scale biological or pharmacological

activity of Ethyl 3,4-dimethoxyphenylacetate itself, its structural motifs are present in various

bioactive molecules. Its primary role is as a chemical intermediate. For instance, related

compounds like 3,4-dimethoxyphenylacetone and 3,4-dimethoxybenzyl cyanide are known

precursors in the synthesis of pharmaceuticals such as METHYLDOPA (an antihypertensive

agent) and Verapamil (a calcium channel blocker)[4][5]. This suggests that Ethyl 3,4-
dimethoxyphenylacetate is a valuable building block for creating more complex molecular

architectures in drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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